4-Isopropyl-2-methylaniline
Overview
Description
4-Isopropyl-2-methylaniline is a chemical compound with the molecular formula C10H15N . It contains a total of 26 bonds, including 11 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 six-membered ring, and 1 primary amine .
Synthesis Analysis
The synthesis of 4-Isopropyl-2-methylaniline could potentially involve several steps. One possible method could involve a nitration process, followed by a conversion from the nitro group to an amine, and finally a bromination . Another approach could involve a Friedel Crafts acylation, followed by a conversion from the acyl group to an alkane, and then a nitration .Molecular Structure Analysis
The molecular structure of 4-Isopropyl-2-methylaniline includes a total of 26 bonds. There are 11 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 six-membered ring, and 1 primary amine .Chemical Reactions Analysis
The chemical reactions involving 4-Isopropyl-2-methylaniline could be complex and varied. For example, it could be involved in reactions with secondary amines or primary amines . It could also undergo reactions with ammonia equivalents .Scientific Research Applications
High Temperature Thermosetting Polyimide Oligomer
4-Isopropyl-2-methylaniline is used in the synthesis of a high temperature thermosetting polyimide oligomer . This oligomer is widely used in aircraft engines, rocket casings, bushings, and bearings . The thermoset network prepared from this oligomer has a glass transition temperature (Tg) of 323 °C, good thermo-oxidative stability, and water uptake of only 3% after immersion in boiling water for 24 hours .
Safer Alternative to PMR-15
4-Isopropyl-2-methylaniline is used as a safer alternative to PMR-15, a high temperature thermosetting polyimide oligomer . PMR-15 is prepared from the mutagenic and hepatotoxic compound methylene dianiline (MDA). The alternative oligomer, prepared from a less toxic bisaniline, 4,4′-methylenebis-(5-isopropyl-2-methylaniline) (CDA), is derived from the renewable aromatic compound p-cymene .
Polyurethane Elastomers
4-Isopropyl-2-methylaniline is used in the synthesis of polyurethane prepolymers. A study explored the use of different dianiline chain extenders, including 4-Isopropyl-2-methylaniline, in the synthesis of these prepolymers.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-4-propan-2-ylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-7(2)9-4-5-10(11)8(3)6-9/h4-7H,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYWNLVJBQRJIOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isopropyl-2-methylaniline | |
CAS RN |
112121-89-8 |
Source
|
| Record name | 2-methyl-4-(propan-2-yl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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